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Compound of Interest

Compound Name: 1-p-Menthene-8-thiol

Cat. No.: B036435 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

1-p-Menthene-8-thiol, also known as grapefruit mercaptan, is a thiol compound valued for its

characteristic citrus aroma in research and development. While not classified as hazardous

under GHS by most suppliers, it is a combustible liquid that may cause skin irritation or allergic

reactions.[1][2] Adherence to proper handling and disposal protocols is crucial for maintaining

laboratory safety and environmental compliance.

Personal Protective Equipment (PPE) and Handling
Before handling 1-p-Menthene-8-thiol, ensure the following personal protective equipment is

worn:

Gloves: Chemical-resistant gloves are mandatory.[3]

Eye Protection: Tightly fitting safety goggles with side-shields are required.[3]

Lab Coat: A standard lab coat should be worn.

Ventilation: All handling of this chemical should occur within a well-ventilated laboratory fume

hood to avoid inhalation of vapors.[3]

Spill Management Protocol
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In the event of a spill, immediate and appropriate action is necessary to contain and clean the

affected area:

Eliminate Ignition Sources: As a combustible liquid, all nearby flames, sparks, and hot

surfaces must be extinguished or removed.[3]

Ensure Adequate Ventilation: Maintain ventilation to disperse any vapors.[3]

Containment: Cover the spill with an inert absorbent material such as sand, diatomite, or

universal binders.[4][5]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a designated, sealable chemical waste container.[3]

Decontamination: The spill area should be cleaned with a bleach solution to oxidize and

neutralize any residual thiol.

Step-by-Step Disposal Procedure
Disposal of 1-p-Menthene-8-thiol and its contaminated materials must be conducted in

accordance with local, state, and federal regulations.[1] Do not discharge into sewer systems

or the environment.[3]

Waste Collection:

Liquid Waste: Unused or waste 1-p-Menthene-8-thiol should be collected in a clearly

labeled, sealed, and appropriate chemical waste container. The label must indicate that

the container holds thiol waste.[6]

Solid Waste: Contaminated items such as gloves, paper towels, and absorbent materials

should be placed in a separate, sealed plastic bag and then into a labeled hazardous

waste container.

Decontamination of Laboratory Equipment:

All glassware and equipment that have come into contact with 1-p-Menthene-8-thiol must

be decontaminated.
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Prepare a bleach bath (a 1:1 mixture of commercial bleach and water) in a designated

container within a fume hood.[6]

Submerge the glassware in the bleach bath and allow it to soak for at least 14-24 hours to

ensure complete oxidation of the thiol.[6]

After soaking, rinse the glassware thoroughly with water before washing by standard

methods.[6]

Final Disposal:

The collected chemical waste must be disposed of through a licensed chemical waste

disposal facility.[3] Controlled incineration with flue gas scrubbing is a potential disposal

method.[3]

Empty containers should be triple-rinsed with a suitable solvent, punctured to prevent

reuse, and then disposed of according to institutional guidelines, which may include

recycling or disposal in a sanitary landfill.[3]

Chemical and Physical Properties
Property Value

Molecular Formula C10H18S

Molecular Weight 170.32 g/mol [7]

Appearance Colorless liquid[8]

CAS Number 71159-90-5[3]

Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of 1-p-Menthene-8-
thiol.
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Caption: Disposal workflow for 1-p-Menthene-8-thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Contact
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